Cas no 2155124-29-9 (1-(4,4-Difluoropyrrolidin-2-yl)-2-methoxyethan-1-one)

• Product Name: 1-(4,4-Difluoropyrrolidin-2-yl)-2-methoxyethan-1-one
• CAS No: 2155124-29-9
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• CID: 5682961
• PubChem ID: 165923042
• Update Time: 2025-05-18

1-(4,4-Difluoropyrrolidin-2-yl)-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-2567724
• 2155124-29-9
• 1-(4,4-difluoropyrrolidin-2-yl)-2-methoxyethan-1-one
• 1-(4,4-Difluoropyrrolidin-2-yl)-2-methoxyethan-1-one

• Inchi： 1S/C7H11F2NO2/c1-12-3-6(11)5-2-7(8,9)4-10-5/h5,10H,2-4H2,1H3
• InChI Key： NXUKVNIURABTKK-UHFFFAOYSA-N
• SMILES： FC1(CNC(C(COC)=O)C1)F

Computed Properties

• Exact Mass: 179.07578492g/mol
• Monoisotopic Mass: 179.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3Ų

Additional information on 1-(4,4-Difluoropyrrolidin-2-yl)-2-methoxyethan-1-one

Introduction to 1-(4,4-Difluoropyrrolidin-2-yl)-2-methoxyethan-1-one (CAS No. 2155124-29-9)

1-(4,4-Difluoropyrrolidin-2-yl)-2-methoxyethan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This compound, identified by the CAS number 2155124-29-9, has garnered considerable attention due to its potential applications in the synthesis of bioactive molecules and its role in advancing drug discovery initiatives. The presence of both difluoropyrrolidine and methoxyethyl functional groups imparts distinct chemical properties that make it a valuable intermediate in medicinal chemistry.

The difluoropyrrolidine moiety is particularly noteworthy, as it introduces fluorine atoms into a heterocyclic scaffold. Fluorine substitution is a well-documented strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. Recent studies have highlighted the utility of fluorinated pyrrolidines in the development of small-molecule inhibitors targeting various therapeutic pathways. For instance, derivatives of pyrrolidine have been explored for their anti-inflammatory, antiviral, and anticancer properties, underscoring the importance of this structural motif.

The methoxyethyl group in 1-(4,4-Difluoropyrrolidin-2-yl)-2-methoxyethan-1-one contributes to the compound's solubility and lipophilicity balance, which are critical factors in drug formulation and delivery. The methoxy group can also participate in hydrogen bonding interactions with biological targets, thereby influencing the compound's binding affinity and selectivity. This dual functionality makes the compound a promising building block for designing novel pharmacophores.

Recent advancements in computational chemistry have enabled more efficient screening and design of molecules like 1-(4,4-Difluoropyrrolidin-2-yl)-2-methoxyethan-1-one. Machine learning algorithms can predict the biological activity of compounds based on their structural features, significantly reducing the time and cost associated with traditional high-throughput screening methods. Such computational tools have been instrumental in identifying lead compounds for further optimization.

In the context of drug development, 1-(4,4-Difluoropyrrolidin-2-yl)-2-methoxyethan-1-one has been investigated as a precursor for more complex molecules. Its reactivity allows for further functionalization through various chemical transformations, such as nucleophilic substitution or condensation reactions. These modifications can be tailored to explore different chemical space and identify new therapeutic agents.

The synthesis of 1-(4,4-Difluoropyrrolidin-2-yl)-2-methoxyethan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms often necessitates specialized conditions to prevent unwanted side reactions. However, recent methodologies have improved the efficiency and scalability of fluorination processes, making it more feasible to incorporate fluorinated moieties into drug candidates.

From a regulatory perspective, compounds like 1-(4,4-Difluoropyrrolidin-2-yl)-2-methoxyethan-1-one must undergo rigorous testing to assess their safety and efficacy before being considered for clinical use. Preclinical studies are essential to evaluate their pharmacokinetic behavior, toxicity profiles, and potential interactions with biological targets. These studies provide critical data that informs decisions about advancing a candidate into human trials.

The pharmaceutical industry continues to invest in innovative approaches to discover and develop new drugs. The use of advanced synthetic methodologies and computational tools has accelerated the process of identifying promising candidates like 1-(4,4-Difluoropyrrolidin-2-yl)-2-methoxyethan-1-one. Collaborative efforts between academia and industry are fostering a culture of innovation that drives progress in drug discovery.

In conclusion, 1-(4,4-Difluoropyrrolidin-2-yl)-2-methoxyethan-1-one (CAS No. 2155124-29-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug development initiatives. As research continues to uncover new therapeutic targets and methodologies, this compound is poised to play a crucial role in shaping the future of medicine.